8-amino-6H-pyrido[2,3-d]pyridazin-5-one

• IUPAC Name: 8-amino-6H-pyrido[2,3-d]pyridazin-5-one
• InChI: InChI=1S/C7H6N4O/c8-6-5-4(2-1-3-9-5)7(12)11-10-6/h1-3H,(H2,8,10)(H,11,12)
• InChI Key: KEXMSJTVBVOBPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=NNC2=O)N)N=C1
• Molecular Formula: C7H6N4O
• DSSTOX Substance ID: DTXSID40320395
• Molecular Weight: 162.15 g/mol
• CAS RN: 81214-63-3

Description

8-amino-6H-pyrido[2,3-d]pyridazin-5-one is a heterocyclic compound. It belongs to the class of pyridazinone derivatives, which are known for their wide range of pharmacological activities such as antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant and various other anticipated biological activities.

Synthesis Analysis

The synthesis of pyridazinone derivatives like this compound often involves the use of 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides. When heated under reflux with MeONa in BuOH, these compounds are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Molecular Structure Analysis

Pyridazinone is a derivative of pyridazine and belongs to an important group of heterocyclic compounds containing nitrogen atoms at 1 and 2 positions in a six-membered ring and an oxygen atom at the 3 position of the ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyridazinone derivatives like this compound are quite complex. For instance, in the presence of an activated CH2 group (e.g., PhCH2) in the amide moiety, the cyclization involves this group and the acetyl carbonyl giving rise to pyrido[2,3-d]pyrimidin-7-one derivatives.

Physical And Chemical Properties Analysis

This compound is a white to yellow crystalline powder that is soluble in organic solvents such as chloroform and dimethyl sulfoxide.